Cas no 22746-11-8 (Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]-)

Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]- structure
22746-11-8 structure
Product Name:Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]-
CAS No:22746-11-8
MF:C18H36N4
MW:308.505244255066
CID:273737
PubChem ID:211252
Update Time:2025-04-19

Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]-
    • 1,4-bis(2-piperidin-1-ylethyl)piperazine
    • 1,4-bis-(2-piperidin-1-yl-ethyl)-piperazine
    • 1,4-Bis-(2-piperidino-aethyl)-piperazin
    • 1,4-Bis(2-piperidinoethyl)piperazine
    • 1,4-Bis[2-(1-piperidinyl)ethyl]piperazine
    • 1,4-bis< 2-(1-piperidino)ethyl> piperazine
    • AC1L4QGX
    • AC1Q4YL8
    • BRN 0013414
    • CHEMBL10651
    • Piperaz bis(Piperid) deriv.
    • Piperazine, 1,4-bis(3-piperidinoethyl)-
    • 5-23-01-00307 (Beilstein Handbook Reference)
    • 22746-11-8
    • 1,4-bis[2-(1-piperidyl)ethyl]piperazine
    • DTXSID40177285
    • Inchi: 1S/C18H36N4/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-18H2
    • InChI Key: GXVAJKPDBLJVRM-UHFFFAOYSA-N
    • SMILES: N1(CCN2CCCCC2)CCN(CCN2CCCCC2)CC1

Computed Properties

  • Exact Mass: 308.29428
  • Monoisotopic Mass: 308.29399717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.96
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